![molecular formula C16H20ClNO2S B2871489 1-(2,5-Dimethylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride CAS No. 1327217-04-8](/img/structure/B2871489.png)
1-(2,5-Dimethylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride
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Description
1-(2,5-Dimethylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C16H20ClNO2S and its molecular weight is 325.85. The purity is usually 95%.
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Scientific Research Applications
Conformational Analyses and Crystal Structures
The conformational analyses of 2-amino-N-[2-(dimethylphenoxy)ethyl]propan-1-ol derivatives, including 1-(2,5-Dimethylphenoxy)-3-(pyridin-2-ylthio)propan-2-ol hydrochloride, have been reported through crystal structures characterized by X-ray diffraction analysis. These studies provide insights into the structural characteristics of such compounds, offering a foundation for understanding their potential interactions and reactivity in various environments. The investigations reveal diverse conformations and hydrogen-bonding motifs, which are crucial for designing compounds with specific properties and activities (Nitek et al., 2020).
Synthesis and Reactivity
The synthesis and reactivity of similar compounds have been explored, demonstrating the utility of this compound as a starting material or intermediate in generating a structurally diverse library of compounds. Such studies highlight the versatility of this compound in organic synthesis, including its participation in alkylation and ring closure reactions, which can lead to a wide range of functionalized molecules. This opens avenues for the development of novel pharmacophores and materials with desired properties (Roman, 2013).
Catalytic Applications
Research into the catalytic applications of compounds related to this compound has shown promising results. For instance, the use of pyridine-pyrazole compounds as catalysts in asymmetric transfer hydrogenation of ketones reveals the potential of such molecules in facilitating chemical transformations. These findings indicate the role of this compound derivatives in catalysis, contributing to more efficient and selective synthetic processes (Magubane et al., 2017).
Properties
IUPAC Name |
1-(2,5-dimethylphenoxy)-3-pyridin-2-ylsulfanylpropan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2S.ClH/c1-12-6-7-13(2)15(9-12)19-10-14(18)11-20-16-5-3-4-8-17-16;/h3-9,14,18H,10-11H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMHSYUSAYDFKDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCC(CSC2=CC=CC=N2)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.